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Compound of Interest

Compound Name: Chlorodiisobutyloctadecylsilane

Cat. No.: B063175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of chlorodiisobutyloctadecylsilane. The information is curated for researchers,

scientists, and professionals in drug development who utilize silane coupling agents for surface

modification, drug delivery systems, and other advanced applications.

Core Physical and Chemical Data
Chlorodiisobutyloctadecylsilane is a versatile organosilane compound recognized for its

ability to form stable, hydrophobic surfaces. Its utility stems from the dual reactivity of its

molecular structure: a hydrolyzable chloro group that reacts with inorganic substrates and

bulky, non-polar side chains that impart hydrophobicity.
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Property Value Reference

CAS Number 162578-86-1 [1][2][3][4]

Molecular Formula C₂₆H₅₅ClSi [2][3]

Molecular Weight 431.25 g/mol [2][3][4][5]

Linear Formula
CH₃(CH₂)₁₇Si[CH₂CH(CH₃)₂]₂

Cl
[1][4][5]

SMILES String

CCCCCCCCCCCCCCCCCC--

INVALID-LINK--

(CC(C)C)CC(C)C

[1][5]

InChI Key
LAMXXRLSKVGVCO-

UHFFFAOYSA-N
[1][5]

Physical Properties
The physical characteristics of chlorodiisobutyloctadecylsilane are summarized in the table

below. These properties are crucial for handling, storage, and application of the compound.

Property Value Conditions Reference

Appearance Colorless liquid Ambient [2]

Boiling Point 140 - 170 °C 0.05 mmHg [1][2][5]

Density 0.86 g/mL at 25 °C [1][2][5]

Refractive Index n20/D 1.459 at 20 °C [1][2][5]

Flash Point 113 °C (235.4 °F) Closed cup [1][5]

Chemical and Safety Properties
The chemical behavior and associated safety information are critical for the proper and safe

handling of chlorodiisobutyloctadecylsilane.
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Property Description Reference

Reactivity

Reacts with water and other

protic solvents. The Si-Cl bond

is susceptible to hydrolysis,

forming silanols which can

then condense. It readily

reacts with hydroxyl groups on

surfaces like glass, silica, and

metal oxides to form stable

siloxane bonds.

Stability
Stable under anhydrous

conditions. Moisture sensitive.

Hazard Classifications

Skin Corrosion/Irritation

Category 1B, Serious Eye

Damage/Eye Irritation

Category 1

[1][5]

Signal Word Danger [1][5]

Hazard Statements
H314: Causes severe skin

burns and eye damage.
[1][5]

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible substances,

particularly moisture.

[2]

Experimental Protocols
Detailed experimental protocols for the determination of the key physical properties of

chlorodiisobutyloctadecylsilane are provided below. These are generalized standard

methods applicable to liquid organosilicon compounds.

Determination of Boiling Point (Micro Method)
Principle: The Siwoloboff method is a micro-scale technique for determining the boiling point of

a liquid by observing the temperature at which a fine stream of bubbles ceases to emerge from
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a capillary tube and the liquid is drawn back into it.

Apparatus:

Thiele tube or other suitable heating bath (e.g., oil bath)

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Procedure:

A small amount of chlorodiisobutyloctadecylsilane (approximately 0.5 mL) is placed into

the small test tube.

The capillary tube, with its sealed end up, is placed into the test tube containing the sample.

The test tube is attached to the thermometer.

The assembly is placed in the Thiele tube containing a heating medium (e.g., mineral oil).

The apparatus is heated gently. A stream of bubbles will emerge from the open end of the

capillary tube.

The heating is discontinued, and the bath is allowed to cool slowly.

The temperature at which the bubbling stops and the liquid is drawn into the capillary tube is

recorded as the boiling point.

Determination of Density
Principle: The density of a liquid can be determined by measuring the mass of a known volume

of the liquid. A pycnometer, a flask with a precise volume, is commonly used for this purpose.

Apparatus:
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Pycnometer (specific gravity bottle)

Analytical balance

Constant temperature water bath

Procedure:

The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately determined.

The pycnometer is filled with chlorodiisobutyloctadecylsilane, ensuring no air bubbles are

trapped.

The filled pycnometer is placed in a constant temperature bath (e.g., 25 °C) until it reaches

thermal equilibrium.

The volume is adjusted precisely to the calibration mark of the pycnometer.

The exterior of the pycnometer is carefully dried, and its mass is determined.

The density is calculated by dividing the mass of the liquid by the calibrated volume of the

pycnometer.

Determination of Refractive Index
Principle: The refractive index of a liquid is measured using a refractometer, which determines

the angle at which light is bent as it passes from a prism of known refractive index into the

sample.

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer prisms

Dropper

Procedure:
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The prisms of the Abbe refractometer are cleaned and dried.

A few drops of chlorodiisobutyloctadecylsilane are placed on the surface of the lower

prism.

The prisms are closed and clamped.

The refractometer is adjusted to bring the dividing line between the light and dark fields into

the crosshairs of the eyepiece.

The refractive index is read directly from the instrument's scale. The temperature should be

maintained at a constant value (e.g., 20 °C) by the circulating water bath.

Visualizations
Logical Relationship of Properties
The following diagram illustrates the relationship between the molecular structure of

chlorodiisobutyloctadecylsilane and its resulting physical and chemical properties.
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Chlorodiisobutyloctadecylsilane: Structure-Property Relationship

Molecular Structure

Physical Properties

Chemical Properties & Applications

CH₃(CH₂)₁₇-Si(Cl)-[CH₂CH(CH₃)₂]₂

Long Octadecyl Chain (C18) Bulky Diisobutyl Groups Reactive Chlorosilyl GroupHigh Molecular Weight (431.25 g/mol) Density (0.86 g/mL)

Hydrophobicity

Reactivity with -OH GroupsLiquid at Room Temperature Low Volatility (High Boiling Point)

Surface Modification

Silane Coupling Agent

Click to download full resolution via product page

Caption: Structure-Property relationship of Chlorodiisobutyloctadecylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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